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Compound of Interest

Compound Name: R(+)-6-Bromo-APB hydrobromide

Cat. No.: B1678724

Application Notes and Protocols: R(+)-6-Bromo-APB
hydrobromide

Disclaimer: R(+)-6-Bromo-APB hydrobromide is a research chemical. Its pharmacological
and toxicological properties have not been fully elucidated. The information provided herein is
compiled from supplier data, information on structurally related compounds, and general
principles for handling potent psychoactive substances. All handling and experimentation with
this compound should be conducted by trained professionals in a properly equipped laboratory
setting, following a thorough risk assessment.

Compound Identification and Properties

R(+)-6-Bromo-APB hydrobromide is the R-(+) enantiomer of a substituted benzazepine
derivative. It is primarily recognized for its activity as a dopamine receptor agonist.
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Property Data Reference

R(+)-6-Bromo-7,8-dihydroxy-3-
s ©) allyl-1-phenyl-2,3,4,5-
nonym(s
ynony tetrahydro-1H-3-benzazepine

hydrobromide

(5R)-9-bromo-5-phenyl-3-prop-
2-enyl-1,2,4,5-tetrahydro-3-

IUPAC Name ) [1]
benzazepine-7,8-

diol;hydrobromide

CAS Number 139689-19-3 [11[2]
Molecular Formula C19H20BrNO: - HBr

Molecular Weight 455.18 g/mol [2][3]
Appearance Off-white solid

Solubility Soluble in DMSO and ethanol [3114]

Store in a dry, dark place.

Short term (days to weeks) at
Storage Conditions 0-4°C; long term (months to [3]

years) at -20°C.

Photosensitive.

Safety and Handling Precautions

Due to the limited research history, comprehensive safety and hazard information for R(+)-6-
Bromo-APB hydrobromide is scarce.[3] Therefore, it must be handled as a potentially
hazardous substance, adopting principles used for highly potent active pharmaceutical
ingredients (HPAPIS).

Personal Protective Equipment (PPE)

A minimum level of PPE for handling the solid compound or its solutions includes:

e Gloves: Nitrile gloves (double-gloving is recommended).
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e Eye Protection: Chemical safety goggles or a face shield.

e Respiratory Protection: For handling the powder outside of a containment system, a NIOSH-
approved respirator (e.g., N95) is required. For higher-risk activities, a powered air-purifying
respirator (PAPR) is recommended.[5]

» Lab Coat: A dedicated lab coat should be used. For potent compounds, disposable gowns
(e.g., Tyvek) are preferable.[6]

Engineering Controls

» All weighing and preparation of stock solutions from the solid compound must be performed
in a certified chemical fume hood, a glove box, or a containment isolator.[5][7]

 Facilities handling potent compounds should operate under negative pressure to prevent the
escape of airborne particles.[7][8]

General Handling Protocol

o Risk Assessment: Before any new procedure, perform a thorough risk assessment covering
potential exposure, necessary containment, and emergency procedures.

o Designated Area: Designate a specific area within the laboratory for handling R(+)-6-Bromo-
APB hydrobromide.

» Weighing and Solubilization:
o Perform in a containment system (e.g., fume hood or glove box).
o Use anti-static weigh boats or weighing paper.
o Handle the powder carefully to avoid generating dust.

o Clean spatulas and surfaces immediately after use with an appropriate solvent (e.g., 70%
ethanol) to decontaminate.

o Storage: Store the compound in a clearly labeled, sealed container in a secure, ventilated
cabinet away from incompatible materials.[3]
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e Spill Management:
o Evacuate the area.
o Wear appropriate PPE before re-entering.

o For solid spills, gently cover with an absorbent material to avoid raising dust, then collect
into a sealed container for disposal.

o For liquid spills, absorb with a spill pillow or other inert absorbent material and place in a
sealed container.

o Decontaminate the area thoroughly.

o Waste Disposal: All waste (used PPE, disposable labware, excess solutions) must be
collected in a sealed, clearly labeled hazardous waste container and disposed of according
to institutional and local regulations for chemical waste.
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Caption: Workflow for Safe Handling of Potent Research Chemicals.
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Biological Activity and Mechanism of Action

R(+)-6-Bromo-APB hydrobromide is a selective dopamine D1 receptor full agonist.[9][10] The
D1 receptor is a G-protein coupled receptor (GPCR) that, upon activation, couples to the Gas
protein. This initiates a signaling cascade that increases intracellular levels of cyclic AMP
(cAMP), a critical second messenger.

Beyond its primary action at D1 receptors, some research suggests it may also interact with
serotonin and norepinephrine pathways, potentially acting as a monoamine releasing agent.[3]
Additionally, it has been observed to increase the expression of p-opioid receptor (MOR)
MRNA in the nucleus accumbens, indicating a potential influence on reward and pain
modulation pathways.[11][12]
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Caption: Simplified Dopamine D1 Receptor Signaling Pathway.

Quantitative Pharmacological Data
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No specific receptor binding affinities (e.g., Ki) or functional potencies (e.g., ECso) for R(+)-6-
Bromo-APB hydrobromide are available in the public, peer-reviewed literature. However,
data is available for the structurally related, non-brominated compound 6-APB, which acts as a
monoamine releaser and 5-HT2 receptor agonist. This data is provided for context but should
not be considered representative of R(+)-6-Bromo-APB hydrobromide's activity.

Table 2: Pharmacological Data for Structurally Related Compound 6-APB

Target Action Value (nM) Reference
Serotonin Monoamine
36 [13]
Transporter (SERT) Release ECso
Norepinephrine Monoamine Release
14 [13]
Transporter (NET) ECso
Dopamine Transporter Monoamine Release
10 [13]
(DAT) ECso
Serotonin 5-HTze )
Agonist Ki 3.7 [13]
Receptor
Serotonin 5-HTze )
Agonist ECso 140 [13]
Receptor
02C-Adrenergic o
Binding Ki 45 [13]

Receptor

| Serotonin 5-HT2C Receptor | Binding Ki | 270 [[13] |

Note: The potent agonism of 6-APB at the 5-HTze receptor suggests a potential for
cardiotoxicity with long-term use, a risk that should be considered for related compounds until
proven otherwise.[13]

Experimental Protocols

No validated experimental protocols for R(+)-6-Bromo-APB hydrobromide have been
published. The following is a generalized template for an in vitro competitive radioligand binding
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assay to determine the affinity of the compound for a target receptor (e.g., Dopamine D1). This
is a template and must be optimized for the specific receptor and laboratory conditions.

Template Protocol: In Vitro Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of R(+)-6-Bromo-APB hydrobromide at a
target receptor expressed in cell membranes.

Materials:

e R(+)-6-Bromo-APB hydrobromide

» Cell membranes expressing the target receptor (e.g., HEK293-hD1R)
» Radioligand specific for the target (e.g., [BH]SCH23390 for D1R)

» Non-specific binding control (a high concentration of a known unlabeled ligand, e.g.,
Butaclamol)

o Assay Buffer (e.g., 50 mM Tris-HCI, 120 mM NaCl, 5 mM KCI, 2 mM CacClz, 1 mM MgClz, pH
7.4)

e 96-well microplates

e Glass fiber filter mats (e.g., GF/B)

 Scintillation fluid and microplate scintillation counter
e Cell harvester

Procedure:

e Compound Preparation: Prepare a 10 mM stock solution of R(+)-6-Bromo-APB
hydrobromide in DMSO. Perform serial dilutions in assay buffer to create a range of
concentrations (e.g., from 1 pM to 100 uM).

o Assay Plate Setup: In a 96-well plate, add reagents in the following order:

o Total Binding Wells: Assay buffer, radioligand, and cell membranes.
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o Non-Specific Binding Wells: Non-specific control ligand, radioligand, and cell membranes.

o Competition Wells: Dilutions of R(+)-6-Bromo-APB hydrobromide, radioligand, and cell
membranes.

Incubation: Incubate the plate at a specified temperature (e.g., room temperature or 37°C)
for a predetermined time (e.g., 60-120 minutes) to allow binding to reach equilibrium.

Harvesting: Rapidly terminate the binding reaction by filtering the contents of each well
through the glass fiber filter mat using a cell harvester. Wash the filters rapidly with ice-cold
assay buffer to remove unbound radioligand.

Counting: Allow the filter mats to dry. Place them in a scintillation counter bag or plate, add
scintillation fluid, and measure the radioactivity (in counts per minute, CPM) for each well.

Data Analysis:
o Calculate specific binding: (Total Binding CPM) - (Non-Specific Binding CPM).

o Plot the percentage of specific binding against the log concentration of R(+)-6-Bromo-
APB hydrobromide.

o Fit the data to a one-site competition model using non-linear regression software (e.g.,
Prism) to determine the 1Cso value.

o Calculate the Ki value using the Cheng-Prusoff equation: Ki = ICso / (1 + [L]/Ka), where [L]
is the concentration of the radioligand and Ka is its dissociation constant.
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Caption: General Workflow for a Radioligand Binding Assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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